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Compound of Interest

Compound Name: R05-3335

Cat. No.: B1662637

Essential Safety and Handling Guide for Ro5-3335

This guide provides immediate and essential safety, logistical, and operational protocols for the
handling and disposal of Ro5-3335, a benzodiazepine derivative and core binding factor (CBF)
inhibitor.[1][2][3] The information is intended for researchers, scientists, and drug development
professionals to ensure a safe laboratory environment.

Chemical Identifier and Properties

Property Value

7-Chloro-1,3-dihydro-5-(1H-pyrrol-2-yl)-2H-1,4-
benzodiazepin-2-one

Chemical Name

Alternative Names CBFB-Runx1 inhibitor Il

CAS Number 30195-30-3

Molecular Formula C13H10CIN30O

Molecular Weight 259.69 g/mol

Purity >98% (HPLC)[1]

Solubility Soluble in DMSO up to 100 mM (25.96 mg/mL)

[11[4]
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Personal Protective Equipment (PPE)

Given that Ro5-3335 is a biologically active compound and classified as a hazardous drug for

handling purposes, a comprehensive PPE strategy is mandatory to minimize exposure.[5][6]

PPE Category

Item

Specifications and
Standards

Eye and Face Protection

Chemical Safety Goggles or
Safety Glasses with side

shields

Must meet ANSI Z87.1
standard. A face shield should
be worn over safety glasses if

there is a risk of splashing.[7]

Hand Protection

Disposable Nitrile or Neoprene

Gloves

Powder-free and inspected
before each use.[8] Double-
gloving is recommended.
Change gloves immediately
upon contact with the

chemical.[7]

Body Protection

Disposable, low-permeability

Laboratory Gown

Should be worn over personal
clothing. Gowns should be

seamless and long-sleeved.[5]

[8]

Foot Protection

Closed-toe, closed-heel shoes

Must cover the entire foot.[7]

Respiratory Protection

NIOSH-approved Respirator
(e.g., N95)

Recommended when handling
the powder outside of a
certified chemical fume hood
or biological safety cabinet to

prevent inhalation.[6]

Head and Hair Covers

Disposable bouffant cap or hair

cover

To protect against

contamination.[5]

Operational and Disposal Plans

A systematic approach to handling and disposal is critical for safety and to maintain the

integrity of the compound.
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Receiving and Storage

 Inspection: Upon receipt, inspect the container for any damage or leaks.

o Storage: Store the solid compound at +4°C.[1] For long-term storage of stock solutions, store
at -20°C for up to one year or -80°C for up to two years.[2] Protect from light.[9]

Storage and Stability of Stock Solutions

Storage Temperature Duration
-20°C Up to 1 year[2]
-80°C Up to 2 years[2]

Experimental Workflow: Step-by-Step Handling

» Preparation: Before handling, ensure all necessary PPE is donned correctly. Work should be
conducted in a designated area, preferably within a chemical fume hood or biological safety
cabinet, especially when handling the powdered form.

» Weighing: Carefully weigh the required amount of Ro5-3335 powder in a fume hood to avoid
inhalation of airborne patrticles.

» Solubilization: Prepare stock solutions by dissolving the compound in fresh DMSO.[10]
Sonication may be required to aid dissolution.[11]

 Aliquoting: To avoid repeated freeze-thaw cycles, aliquot the stock solution into smaller,
single-use volumes.[9]

o Labeling: Clearly label all vials with the compound name, concentration, date, and solvent.

o Experimentation: When using the compound in experiments, handle with the same level of
precaution as the initial stock solution.

» Decontamination: After handling, decontaminate all surfaces and equipment with an
appropriate cleaning agent. Dispose of all contaminated disposables as chemical waste.
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e Hand Washing: Wash hands thoroughly with soap and water after removing gloves.

Disposal Plan

Proper disposal of Ro5-3335 and any contaminated materials is crucial to prevent
environmental contamination and accidental exposure.

» Solid Waste: Collect unused Ro5-3335 powder and any contaminated disposables (e.g.,
weigh boats, pipette tips, gloves, gowns) in a designated, sealed, and clearly labeled
hazardous waste container.

» Liquid Waste: Dispose of stock solutions and any experimental liquid waste containing Ro5-
3335 in a labeled hazardous chemical waste container. Do not pour down the drain.

o Sharps: Any needles or other sharps used for transfer should be disposed of in a designated
sharps container.

o Regulatory Compliance: All waste disposal must be carried out in accordance with local,
state, and federal regulations for chemical waste.

Visualized Workflow

The following diagram illustrates the key steps for the safe handling and disposal of Ro5-3335.
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Safe Handling and Disposal Workflow for Ro5-3335
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Caption: Workflow for safe handling and disposal of Ro5-3335.

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b1662637?utm_src=pdf-body-img
https://www.benchchem.com/product/b1662637?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1662637?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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